1-Benzyl-4-(4-phenylpiperazin-1-yl)phthalazine
Overview
Description
1-Benzyl-4-(4-phenylpiperazin-1-yl)phthalazine (1-BP-PPZ) is a synthetic compound that has been studied extensively in the scientific community for its potential applications in the field of drug discovery. 1-BP-PPZ has been found to possess a wide range of biochemical and physiological effects, as well as potential advantages and limitations for laboratory experiments.
Scientific Research Applications
1-Benzyl-4-(4-phenylpiperazin-1-yl)phthalazine has been studied extensively in the scientific literature for its potential therapeutic applications, including its ability to inhibit the growth of cancer cells and its potential to act as a neuroprotective agent. Additionally, 1-Benzyl-4-(4-phenylpiperazin-1-yl)phthalazine has been studied for its potential use in the treatment of various neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease.
Mechanism of Action
The exact mechanism of action of 1-Benzyl-4-(4-phenylpiperazin-1-yl)phthalazine is not yet fully understood. However, it is believed that 1-Benzyl-4-(4-phenylpiperazin-1-yl)phthalazine acts as a competitive inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the brain. Additionally, it is believed that 1-Benzyl-4-(4-phenylpiperazin-1-yl)phthalazine may act as an agonist of the neurotransmitter dopamine, which is involved in the regulation of movement, emotion, and cognition.
Biochemical and Physiological Effects
1-Benzyl-4-(4-phenylpiperazin-1-yl)phthalazine has been found to possess a wide range of biochemical and physiological effects. In animal studies, 1-Benzyl-4-(4-phenylpiperazin-1-yl)phthalazine has been found to reduce the activity of acetylcholinesterase, increase the levels of dopamine in the brain, and inhibit the growth of cancer cells. Additionally, 1-Benzyl-4-(4-phenylpiperazin-1-yl)phthalazine has been found to possess anti-inflammatory and antioxidant properties, as well as the ability to reduce anxiety and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
1-Benzyl-4-(4-phenylpiperazin-1-yl)phthalazine has several potential advantages for use in laboratory experiments. It is a relatively inexpensive compound to synthesize and has been found to be relatively stable in aqueous solutions. Additionally, 1-Benzyl-4-(4-phenylpiperazin-1-yl)phthalazine has been found to be non-toxic in animal studies and has been found to have a wide range of biochemical and physiological effects. However, 1-Benzyl-4-(4-phenylpiperazin-1-yl)phthalazine also has several limitations for use in laboratory experiments. It is difficult to synthesize in large quantities, and its effects may vary depending on the specific conditions of the experiment.
Future Directions
The potential applications of 1-Benzyl-4-(4-phenylpiperazin-1-yl)phthalazine are far-reaching, and there are many possible future directions for its use. These include further studies into its potential therapeutic applications, such as its ability to inhibit the growth of cancer cells and its potential to act as a neuroprotective agent. Additionally, further studies could be conducted into its potential use in the treatment of various neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease. Additionally, further studies could be conducted into its potential use as a drug delivery system, as well as its potential use as an anti-inflammatory and antioxidant agent. Finally, further studies could be conducted into its potential use as an anxiolytic and cognitive enhancer.
properties
IUPAC Name |
1-benzyl-4-(4-phenylpiperazin-1-yl)phthalazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N4/c1-3-9-20(10-4-1)19-24-22-13-7-8-14-23(22)25(27-26-24)29-17-15-28(16-18-29)21-11-5-2-6-12-21/h1-14H,15-19H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMNLMFUHSIYHHB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C3=NN=C(C4=CC=CC=C43)CC5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201209996 |
Source
|
| Record name | 1-(Phenylmethyl)-4-(4-phenyl-1-piperazinyl)phthalazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201209996 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
380.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-4-(4-phenylpiperazin-1-yl)phthalazine | |
CAS RN |
320418-04-0 |
Source
|
| Record name | 1-(Phenylmethyl)-4-(4-phenyl-1-piperazinyl)phthalazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=320418-04-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(Phenylmethyl)-4-(4-phenyl-1-piperazinyl)phthalazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201209996 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[(3,4-Dimethoxyphenyl)methylidene]-1,3-bis(2-methoxyphenyl)-1,3-diazinane-2,4,6-trione](/img/structure/B3035300.png)
![2-amino-7-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile](/img/structure/B3035306.png)
![1-[(4-bromophenyl)sulfonyl]-N-[3-(trifluoromethyl)phenyl]-2-pyrrolidinecarboxamide](/img/structure/B3035313.png)
![2-{[(4-chlorophenyl)sulfonyl]amino}-3-methyl-N-[3-(trifluoromethyl)phenyl]butanamide](/img/structure/B3035315.png)
![10-[2-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino]ethyl]-5-(4-methoxyphenyl)-4-methyl-3-oxa-4,10-diazatetracyclo[5.5.1.02,6.08,12]tridecane-9,11-dione](/img/structure/B3035317.png)
![2-(cyanomethyl)-4-[1-methyl-5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]-1,3-thiazol-3-ium bromide](/img/structure/B3035318.png)
![2-[(Aminooxy)methyl]-1,4-dichlorobenzene hydrochloride](/img/structure/B3035319.png)
![2,2-bis(4-fluorophenyl)-2-hydroxy-N-[3-(trifluoromethyl)benzyl]-1-ethanaminium chloride](/img/structure/B3035320.png)
![2-[(2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)amino]-5-(trifluoromethyl)benzenaminium chloride](/img/structure/B3035322.png)